Cas no 109579-04-6 (Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)-)

• Product Name: Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)-
• CAS No: 109579-04-6
• MF: C₁₁H₁₄O₅S
• MW: 258.290862560272
• CID: 128487
• PubChem ID: 12884153
• Update Time: 2025-06-09

Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)-
• METHYL (R)-2-TOSYLOXY PROPIONATE
• (R)-1-(methoxycarbonyl)ethyl 4-methylbenzenesulfonate
• (R)-2-(toluene-4-sulfonyloxy)-propionic acid methyl ester
• (R)-2-(Toluol-4-sulfonyloxy)-propionsaeure-methylester
• (R)-2-(Toluol-sulfonyl-(4)-oxy)-propionsaeure-methylester
• methyl (2R)-2-(4-toluenesulfonyloxy)propionate
• methyl (2R)-2-(p-(tolylsulfonyl)oxy)propionate
• methyl (2R)-2-{[(4-methylphenyl)sulfonyl]oxy}propanoate
• Methyl (R)-2-tosyloxyl propionate
• ATFXADBXZLGFJY-SECBINFHSA-N
• (R)-Methyl 2-(tosyloxy)propanoate
• methyl (2R)-2-[(4-methylbenzenesulfonyl)oxy]propanoate
• SCHEMBL1990105
• Methyl (R)-2-(tosyloxy)propanoate
• (R)-2-Tosyloxypropionic acid methyl ester
• 109579-04-6
• CS-0133927
• METHYL(R)-2-TOSYLOXYPROPIONATE
• methyl (2R)-2-(4-methylphenyl)sulfonyloxypropanoate
• methyl (2R)-2-{[(4-methylphenyl)sulfonyl]oxy}propionate

• Inchi： 1S/C11H14O5S/c1-8-4-6-10(7-5-8)17(13,14)16-9(2)11(12)15-3/h4-7,9H,1-3H3/t9-/m1/s1
• InChI Key： ATFXADBXZLGFJY-SECBINFHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H](C(=O)OC)C

Computed Properties

• Exact Mass: 258.05600
• Monoisotopic Mass: 258.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 2.34260

Additional information on Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)-

Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)-: A Comprehensive Overview in Modern Chemical Biology

Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)-, with the CAS number 109579-04-6, represents a sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has emerged as a promising candidate in the development of novel therapeutic agents. Its molecular architecture, featuring a combination of a propanoic acid moiety and a sulfonate ester group, positions it as a versatile intermediate in synthetic chemistry and drug design.

The structural complexity of Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)- is underscored by its chiral center at the (2R) configuration. This stereochemical feature is particularly crucial in pharmaceutical applications, where enantiomeric purity can significantly influence the efficacy and safety of drug candidates. The presence of the 4-methylphenylsulfonyl group further enhances its potential utility in medicinal chemistry by introducing both lipophilicity and electronic properties that can modulate biological interactions.

In recent years, there has been a surge in research focusing on the development of sulfonate-based compounds due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in inhibiting various enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer progression. The sulfonate moiety in Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)- is particularly noteworthy for its ability to engage with biological targets through electrostatic interactions and hydrogen bonding.

The methyl ester group at the end of the molecule contributes to its solubility profile, making it more amenable for formulation into various pharmaceutical delivery systems. This characteristic is essential for ensuring adequate bioavailability and therapeutic efficacy upon administration. Additionally, the propanoic acid backbone provides a scaffold that can be further modified to enhance specific pharmacological properties.

One of the most exciting areas of research involving Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)- is its potential application in the treatment of neurological disorders. Studies have indicated that sulfonate derivatives can interact with neurotransmitter receptors and ion channels, suggesting their utility in modulating neuronal activity. The chiral nature of this compound adds another layer of complexity, as different enantiomers may exhibit distinct pharmacological profiles. This has prompted researchers to investigate the stereochemical requirements for optimal biological activity.

The synthesis of Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)- represents a significant challenge due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high enantiomeric purity. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in achieving these goals. The ability to produce enantiomerically pure forms of this compound is crucial for elucidating its mechanism of action and evaluating its therapeutic potential.

In addition to its pharmaceutical applications, Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)- has shown promise as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for use in mechanistic studies aimed at understanding enzyme function and substrate recognition. By employing this compound as a probe molecule, researchers can gain insights into the molecular interactions that underpin various biological processes.

The growing interest in green chemistry has also influenced the development of synthetic routes for compounds like Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)-. Efforts are being made to optimize synthetic protocols to minimize waste generation and reduce environmental impact. This aligns with broader trends in the pharmaceutical industry towards sustainable practices that ensure both economic viability and ecological responsibility.

The future prospects for Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)- are bright given its multifaceted potential applications. As research continues to uncover new biological activities and synthetic strategies are refined to improve production efficiency，this compound is poised to play a significant role in the next generation of therapeutic agents. Its unique combination of structural features makes it a valuable asset for both academic researchers and industrial scientists working at the intersection of chemistry and biology.